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Abstract

(Aminomethyl)trimethylsilane, with CAS number 18166-02-4, is a versatile organosilicon
compound that serves as a valuable building block in organic synthesis and drug development.
Its unique structure, combining a reactive primary amine with a sterically demanding
trimethylsilyl group, imparts distinct chemical properties that are leveraged in a variety of
synthetic transformations. This technical guide provides a comprehensive overview of the core
properties of (Aminomethyl)trimethylsilane, including its physicochemical characteristics,
spectral data, and safety information. Furthermore, it details experimental protocols for its key
applications, such as in the synthesis of 3-amino alcohols via epoxide ring-opening and as an
efficient N-silylation agent. This document is intended to be a thorough resource for
researchers and professionals in the fields of chemistry and pharmaceutical sciences,
facilitating the effective utilization of this important synthetic intermediate.

Physicochemical Properties

(Aminomethyl)trimethylsilane is a clear, colorless liquid with a characteristic amine-like odor.
Its fundamental properties are summarized in the tables below for easy reference and
comparison.
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Table 1: General and Physical Properties[1][2][3][4]

Property Value

CAS Number 18166-02-4

Molecular Formula CaH13NSi

Molecular Weight 103.24 g/mol

Appearance Colorless transparent liquid
Boiling Point 92-94 °C

Melting Point <0°C

Density 0.771 g/mL at 20 °C

Refractive Index (n20/D)

1.416

Flash Point

9 °C (48.2 °F) - closed cup

Table 2: Spectral Data Summary

Spectroscopic Technique

Key Features

Signals corresponding to the trimethylsilyl

1H NMR ,
protons and the methylene and amine protons.
Resonances for the trimethylsilyl carbons and
13C NMR
the methylene carbon.
Characteristic absorption bands for N-H
FT-IR

stretching, C-H stretching, and Si-C vibrations.

Mass Spectrometry

Molecular ion peak and characteristic

fragmentation patterns of silylated compounds.

Safety and Handling

(Aminomethyl)trimethylsilane is a flammable liquid and is corrosive. It is crucial to handle this

compound with appropriate safety precautions in a well-ventilated area, preferably a fume
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hood.

Table 3: Hazard and Safety Information[5][6][7][8]

GHS Classification and Precautionary
Hazard Category —" ¢
atements

Flammable Liquid, Category 2 (H225: Highly

flammable liquid and vapor). P210: Keep away
Flammability from heat, hot surfaces, sparks, open flames

and other ignition sources. No smoking. P233:

Keep container tightly closed.

Skin Corrosion, Category 1B (H314: Causes
severe skin burns and eye damage). P280:
Wear protective gloves/protective clothing/eye
protection/face protection. P303+P361+P353: IF
ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with
water/shower. P305+P351+P338: IF IN EYES:

Corrosivity

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Acute Toxicity Harmful if swallowed (H302).

Store in a well-ventilated place. Keep cool.
Storage
Store locked up.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber), and a lab coat.

» Respiratory Protection: Use a respirator with an appropriate vapor cartridge if ventilation is
inadequate.
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Key Applications and Experimental Protocols

(Aminomethyl)trimethylsilane is a versatile reagent in organic synthesis, primarily utilized for
the introduction of the aminomethyl group and as a silylating agent.

Synthesis of B-Amino Alcohols via Epoxide Ring-
Opening

The nucleophilic nature of the primary amine in (Aminomethyl)trimethylsilane allows for the
efficient ring-opening of epoxides to yield 3-amino alcohols, which are important structural
motifs in many biologically active molecules.[5][9][10][11]

Experimental Protocol: Synthesis of 2-((Trimethylsilyl)methylamino)-1-phenylethan-1-ol

This protocol describes the reaction of (Aminomethyl)trimethylsilane with styrene oxide.

Solvent (e.g., THF or CH3CN)
Room Temperature
Stirring

Styrene Oxide

y 5 Aqueous Workup
(AminomethyDtrimethylsilane

(e.g. sat. aq. NHACI)

Extraction with Organic Solvent e Purification 2-((Trimethylsilyl)methylamino
. o [— }_, }_.
‘ ‘ (e.g., Ethyl Acetate) ‘ ‘ PP ‘ (e.g., Column Chromatography) enylet

Click to download full resolution via product page
Caption: Workflow for the synthesis of a 3-amino alcohol.

Materials:

(Aminomethyl)trimethylsilane (1.0 eq)

Styrene oxide (1.0 eq)

Anhydrous tetrahydrofuran (THF) or acetonitrile (CH3zCN)

Saturated aqueous ammonium chloride (NH4Cl) solution

Ethyl acetate
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e Anhydrous sodium sulfate (Na2S0a4)
« Silica gel for column chromatography
Procedure:

o To a stirred solution of styrene oxide in anhydrous THF, add (Aminomethyl)trimethylsilane
dropwise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

« Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography (TLC). The reaction is typically complete within 2-4 hours.

o Upon completion, quench the reaction by the slow addition of saturated aqueous NHa4Cl
solution.

o Extract the aqueous layer with ethyl acetate (3 x 20 mL).
» Combine the organic layers, wash with brine, and dry over anhydrous Na2SOa.

 Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude
product.

» Purify the crude product by flash column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-
((trimethylsilyl)methylamino)-1-phenylethan-1-ol.

N-Silylation of Primary Amines

The trimethylsilyl group can be transferred from (Aminomethyl)trimethylsilane to other
primary amines, serving as a protective group or to enhance the nucleophilicity of the amine.
[12][13]

Experimental Protocol: N-Silylation of Benzylamine

This protocol provides a general procedure for the N-silylation of a primary amine.
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Neat or in Aprotic Solvent
Heat (optional)
Inert Atmosphere

Primary Amine (e.g., Benzylamine) +
(Aminomethyl)trimethylsilane

Fractional Distillation N-Silylated Amine

Click to download full resolution via product page
Caption: General workflow for N-silylation of a primary amine.
Materials:
¢ (Aminomethyl)trimethylsilane (1.1 eq)
e Primary amine (e.g., Benzylamine) (1.0 eq)
o Anhydrous aprotic solvent (optional, e.g., toluene)
Procedure:

e Combine the primary amine and (Aminomethyl)trimethylsilane in a round-bottom flask
equipped with a distillation apparatus. The reaction can be performed neat or in an
anhydrous aprotic solvent.

e Heat the reaction mixture gently under an inert atmosphere. The progress of the reaction can
be monitored by observing the distillation of the lower-boiling by-products.

« Continue heating until the silylation is complete, as indicated by the cessation of by-product
distillation or by GC-MS analysis of an aliquot.

» After cooling to room temperature, the desired N-silylated amine can be purified by fractional
distillation under reduced pressure.

Conclusion

(Aminomethyl)trimethylsilane is a valuable and versatile reagent for researchers and
professionals in organic synthesis and drug development. Its unique combination of a primary
amine and a trimethylsilyl group allows for its effective use in a range of chemical
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transformations. This guide has provided a detailed overview of its core properties, safety
considerations, and key applications with illustrative experimental protocols. By understanding
and applying the information presented herein, scientists can effectively incorporate
(Aminomethyl)trimethylsilane into their synthetic strategies to access a variety of important
chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
(Aminomethyl)trimethylsilane (CAS Number 18166-02-4)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b103195#aminomethyl-
trimethylsilane-cas-number-18166-02-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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